Cas no 2680585-55-9 (2-(N-ethyl-2,2,2-trifluoroacetamido)heptanoic acid)

• Product Name: 2-(N-ethyl-2,2,2-trifluoroacetamido)heptanoic acid
• CAS No: 2680585-55-9
• MF: C₁₁H₁₈F₃NO₃
• MW: 269.260734081268
• CID: 5630721
• PubChem ID: 165916502
• Update Time: 2023-09-09

2-(N-ethyl-2,2,2-trifluoroacetamido)heptanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28283062
• 2680585-55-9
• 2-(N-ethyl-2,2,2-trifluoroacetamido)heptanoic acid

• Inchi： 1S/C11H18F3NO3/c1-3-5-6-7-8(9(16)17)15(4-2)10(18)11(12,13)14/h8H,3-7H2,1-2H3,(H,16,17)
• InChI Key： HXFOCUOJHCZGAF-UHFFFAOYSA-N
• SMILES： FC(C(N(CC)C(C(=O)O)CCCCC)=O)(F)F

Computed Properties

• Exact Mass: 269.12387792g/mol
• Monoisotopic Mass: 269.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.6Ų